Cas no 69663-16-7 (lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide)
69663-16-7 structure
Product Name:lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide
CAS No:69663-16-7
MF:C5H7LiO4S
MW:170.112680673599
CID:1738657
PubChem ID:23678025
Update Time:2025-04-21
lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide
- lithium,1,1-dioxothiolane-2-carboxylate
- Lithium salt of 2-carboxysulfolane
- 2-Thiophenecarboxylic acid, tetrahydro-, lithium salt, 1,1-dioxide
- 2-Sulfolanecarboxylic acid lithium salt
- Tetrahydro-2-thiophencarboxylic acid 1,1-dioxide lithium salt
- 69663-16-7
- Lithium 1,1-dioxo-1lambda~6~-thiolane-2-carboxylate
- DTXSID80989809
-
- Inchi: 1S/C5H8O4S.Li/c6-5(7)4-2-1-3-10(4,8)9;/h4H,1-3H2,(H,6,7);/q;+1/p-1
- InChI Key: UQVUAVKZYNROCG-UHFFFAOYSA-M
- SMILES: S1(CCCC1C(=O)[O-])(=O)=O.[Li+]
Computed Properties
- Exact Mass: 169.02163
- Monoisotopic Mass: 170.02250831g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- PSA: 74.27
lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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